Cas no 5751-81-5 (Ethyl 5-methylthiophene-2-carboxylate)

Ethyl 5-methylthiophene-2-carboxylate Properties

Names and Identifiers

• Ethyl 5-methylthiophene-2-carboxylate
• 2-thiophenecarboxylic acid, 5-methyl-, ethyl ester
• LogP
• Ethyl 5-methyl-2-thiophenecarboxylate
• 5-methyl-thiophene-2-carboxylic acid ethyl ester
• NYXZOVWQCSRKMZ-UHFFFAOYSA-N
• AK143680
• 5-methylthiophene-2-carboxylic acid ethyl ester
• 5-Methyl-2-thiophenecarboxylic acid ethyl ester
• SCHEMBL2659566
• DTXSID20452062
• Ethyl5-methylthiophene-2-carboxylate
• AKOS008948182
• MFCD06204329
• 5751-81-5
• 2-carbethoxy-5-methylthiophene
• DS-7707
• A914912
• DA-04739
• O11807
• +Expand

• MDL： MFCD06204329
• InChIKey： NYXZOVWQCSRKMZ-UHFFFAOYSA-N
• Inchi： 1S/C8H10O2S/c1-3-10-8(9)7-5-4-6(2)11-7/h4-5H,3H2,1-2H3
• SMILES： S1C(C([H])([H])[H])=C([H])C([H])=C1C(=O)OC([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 170.0402
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 170.04015073g/mol
• Heavy Atom Count: 11
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 54.5

Experimental Properties

• PSA: 26.3
• Refractive Index: 1.525
• Boiling Point: 243°C at 760 mmHg
• Flash Point: 129.7±14.3 °C
• Color/Form: NA
• Density: 1.1±0.1 g/cm3